Cas no 1083197-18-5 (2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid)
2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid
-
- MDL: MFCD11557426
- Inchi: 1S/C12H10ClNO3/c1-7-4-11(15)9-5-8(13)2-3-10(9)14(7)6-12(16)17/h2-5H,6H2,1H3,(H,16,17)
- InChI Key: NZBXABRXIOXPIA-UHFFFAOYSA-N
- SMILES: N1(CC(O)=O)C2=C(C=C(Cl)C=C2)C(=O)C=C1C
2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 5976164-100MG |
2-(6-chloro-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetic acid |
1083197-18-5 | 95% | 100MG |
$200 | 2023-07-04 | |
| OTAVAchemicals | 5976164-250MG |
2-(6-chloro-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetic acid |
1083197-18-5 | 95% | 250MG |
$250 | 2023-07-04 | |
| OTAVAchemicals | 5976164-500MG |
2-(6-chloro-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetic acid |
1083197-18-5 | 95% | 500MG |
$300 | 2023-07-04 | |
| A2B Chem LLC | AU34386-100mg |
(6-Chloro-2-methyl-4-oxo-4H-quinolin-1-yl)-acetic acid |
1083197-18-5 | 100mg |
$415.00 | 2024-04-20 | ||
| A2B Chem LLC | AU34386-250mg |
(6-Chloro-2-methyl-4-oxo-4H-quinolin-1-yl)-acetic acid |
1083197-18-5 | 250mg |
$443.00 | 2024-04-20 | ||
| A2B Chem LLC | AU34386-500mg |
(6-Chloro-2-methyl-4-oxo-4H-quinolin-1-yl)-acetic acid |
1083197-18-5 | 500mg |
$472.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395973-100mg |
2-(6-Chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid |
1083197-18-5 | 98% | 100mg |
¥2654.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395973-250mg |
2-(6-Chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid |
1083197-18-5 | 98% | 250mg |
¥4147.00 | 2024-08-09 |
2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid
Comprehensive Overview of 2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid (CAS No. 1083197-18-5)
2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid, identified by its CAS number 1083197-18-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique molecular structure, which includes a chloro-substituted quinoline core and an acetic acid side chain. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties.
The compound's chemical name and CAS registry number are frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in modern drug discovery. Recent trends indicate a growing interest in quinoline-based compounds, driven by their versatility in medicinal chemistry. For instance, queries like "quinoline derivatives for drug development" or "CAS 1083197-18-5 applications" highlight the demand for detailed information about this compound. Its structural features make it a candidate for targeting enzymes like kinases or DNA topoisomerases, which are critical in disease pathways.
From a synthetic perspective, 2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid is synthesized through multi-step organic reactions, often involving cyclization and functional group transformations. The presence of both chloro and methyl groups on the quinoline ring enhances its reactivity, enabling further derivatization. This adaptability is crucial for researchers exploring structure-activity relationships (SAR) to optimize biological efficacy. Laboratories focusing on small molecule therapeutics frequently investigate such compounds to identify novel drug leads.
In the context of green chemistry, the compound's synthesis and applications align with efforts to minimize environmental impact. Searches for "sustainable synthesis of quinoline acids" or "eco-friendly pharmaceutical intermediates" underscore this priority. Additionally, computational tools like molecular docking and QSAR modeling are increasingly used to predict the behavior of CAS 1083197-18-5 in biological systems, reducing reliance on extensive lab trials.
The stability and solubility profile of 2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid are also key considerations for formulation scientists. Its carboxylic acid moiety allows for salt formation, improving bioavailability—a topic often explored in queries such as "enhancing drug solubility with quinoline acids." Furthermore, its potential role in combination therapies against resistant pathogens or multifactorial diseases like diabetes and neurodegeneration is an active area of investigation.
To summarize, 2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid (CAS No. 1083197-18-5) represents a promising scaffold in medicinal chemistry, with applications spanning drug design, agrochemicals, and material science. Its relevance to contemporary research themes—such as targeted drug delivery, computational chemistry, and sustainable synthesis—ensures its continued prominence in scientific literature and industrial R&D.
1083197-18-5 (2-(6-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)